Cas no 1597835-93-2 (2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1597835-93-2
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 6182527
• PubChem ID: 121599274
• Update Time: 2025-05-20

2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• SCHEMBL18984181
• 1597835-93-2
• AKOS026733165
• EN300-1237189

• Inchi： 1S/C7H7NO2S/c9-7(10)5-1-4(5)6-2-11-3-8-6/h2-5H,1H2,(H,9,10)
• InChI Key： MKSDXNGCVGFNQD-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1597835-93-2): An Overview of Its Structure, Properties, and Applications

2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1597835-93-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive thiazole and cyclopropane moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular structure of 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring fused to a thiazole ring, with a carboxylic acid group attached to the cyclopropane ring. The thiazole ring is a five-membered heterocyclic compound containing one sulfur atom and one nitrogen atom, which imparts unique electronic and steric properties to the molecule. The cyclopropane ring, being highly strained due to its small size, adds further complexity to the molecule's reactivity and stability.

In recent years, the study of thiazole-containing compounds has seen significant advancements, particularly in the context of their biological activities. Research has shown that compounds with a thiazole moiety often exhibit potent antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of thiazole derivatives as inhibitors of specific enzymes involved in cancer cell proliferation.

The carboxylic acid group in 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid plays a crucial role in its biological activity. Carboxylic acids are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them important functional groups in drug design. The presence of this group can enhance the solubility and bioavailability of the compound, which are critical factors in drug development.

In terms of synthetic methods, 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid can be synthesized through several routes. One common approach involves the reaction of a thioamide with an appropriate alkyl halide to form the thiazole ring, followed by cyclization to form the cyclopropane ring. Another method involves the use of organometallic reagents to construct the cyclopropane ring in a highly controlled manner. These synthetic strategies have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The physical properties of 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 150°C to 160°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various analytical techniques and biological assays.

In the context of pharmaceutical research, 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid has shown promise as a lead compound for developing new therapeutic agents. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For example, studies have demonstrated that this compound can inhibit the activity of certain kinases involved in signal transduction pathways associated with cancer progression.

Beyond its potential as a drug candidate, 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid also finds applications in other areas of research. In materials science, compounds with similar structures have been explored for their use in developing novel materials with unique optical and electronic properties. Additionally, the compound's ability to form stable complexes with metal ions makes it an interesting candidate for coordination chemistry studies.

To further understand the biological activity and potential applications of 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to gain insights into its interactions with target proteins and other biomolecules.

In conclusion, 2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1597835-93-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and properties make it an attractive candidate for drug development and other advanced applications. As research continues to advance our understanding of this compound's behavior and interactions, it is likely to play an increasingly important role in future innovations within the fields of medicinal chemistry and pharmaceutical science.